Cas no 141929-41-1 (1-(2-propylpentyl)piperazine)
1-(2-propylpentyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-(2-propylpentyl)-
- 1-(2-propylpentyl)piperazine
-
- Inchi: 1S/C12H26N2/c1-3-5-12(6-4-2)11-14-9-7-13-8-10-14/h12-13H,3-11H2,1-2H3
- InChI Key: HTJKMDNELWFYSW-UHFFFAOYSA-N
- SMILES: N1(CC(CCC)CCC)CCNCC1
Computed Properties
- Exact Mass: 198.20978
Experimental Properties
- Density: 0.860±0.06 g/cm3(Predicted)
- Boiling Point: 256.4±8.0 °C(Predicted)
- PSA: 15.27
- pka: 9.24±0.10(Predicted)
1-(2-propylpentyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843310-1g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 1g |
$628.0 | 2023-09-19 | ||
| Enamine | EN300-1843310-5g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 5g |
$1821.0 | 2023-09-19 | ||
| Enamine | EN300-1843310-10g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 10g |
$2701.0 | 2023-09-19 | ||
| Enamine | EN300-1843310-0.05g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 0.05g |
$528.0 | 2023-09-19 | ||
| Enamine | EN300-1843310-0.1g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 0.1g |
$553.0 | 2023-09-19 | ||
| Enamine | EN300-1843310-0.25g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 0.25g |
$579.0 | 2023-09-19 | ||
| Enamine | EN300-1843310-0.5g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 0.5g |
$603.0 | 2023-09-19 | ||
| Enamine | EN300-1843310-1.0g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-1843310-2.5g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 2.5g |
$1230.0 | 2023-09-19 | ||
| Enamine | EN300-1843310-5.0g |
1-(2-propylpentyl)piperazine |
141929-41-1 | 5g |
$2110.0 | 2023-05-26 |
1-(2-propylpentyl)piperazine Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 1-(2-propylpentyl)piperazine
Comprehensive Overview of 1-(2-propylpentyl)piperazine (CAS No. 141929-41-1): Properties, Applications, and Industry Insights
1-(2-propylpentyl)piperazine (CAS No. 141929-41-1) is a specialized organic compound belonging to the piperazine derivatives family. Its unique molecular structure, featuring a piperazine core substituted with a 2-propylpentyl group, makes it a compound of significant interest in pharmaceutical and chemical research. The compound's CAS number 141929-41-1 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across global databases.
In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug development, particularly in central nervous system (CNS) therapeutics. 1-(2-propylpentyl)piperazine has garnered attention for its potential role as an intermediate in synthesizing novel bioactive molecules. Researchers are exploring its applications in modulating neurotransmitter systems, aligning with the growing focus on neurological disorders and mental health treatments—topics frequently searched in academic and medical communities.
The compound's physicochemical properties, such as its lipophilicity and molecular weight, contribute to its pharmacokinetic profile, a key consideration in drug design. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize CAS 141929-41-1, addressing the industry's emphasis on quality control and regulatory compliance. These aspects resonate with trending searches on "pharmaceutical impurities analysis" and "API synthesis optimization."
From an industrial perspective, 1-(2-propylpentyl)piperazine exemplifies the shift toward high-value chemical intermediates in custom synthesis. Manufacturers prioritize scalable production methods, including catalytic hydrogenation and reductive amination, to meet the needs of contract research organizations (CROs). This aligns with search trends around "green chemistry in pharma intermediates" and "cost-effective synthetic routes."
Ongoing studies investigate the compound's potential in structure-activity relationship (SAR) studies, particularly for G-protein-coupled receptor (GPCR) targets. Such research taps into the popularity of "drug discovery technologies" and "computational chemistry tools," frequently queried by medicinal chemists. The compound's sp3-rich framework also makes it relevant to discussions on "fragment-based drug design," a hot topic in patent literature.
Regulatory aspects of 141929-41-1 remain crucial, with strict adherence to REACH and ICH guidelines ensuring safe handling and transportation. This addresses common queries about "chemical registration processes" and "global compliance standards." Furthermore, the compound's stability under various storage conditions is frequently evaluated, reflecting industry concerns about "supply chain resilience"—a trending search phrase post-pandemic.
In conclusion, 1-(2-propylpentyl)piperazine (CAS No. 141929-41-1) represents a compelling case study in modern chemical innovation. Its intersection with drug development, process chemistry, and regulatory science positions it as a compound of enduring relevance. As research continues to uncover new applications, this piperazine derivative will likely remain a subject of both academic inquiry and industrial optimization.
141929-41-1 (1-(2-propylpentyl)piperazine) Related Products
- 34581-23-2(1-(3-methylbutyl)piperazine)
- 132800-12-5(1-(2-Cyclohexylethyl)piperazine)
- 82534-54-1(1-(Cyclobutylmethyl)piperazine)
- 57184-23-3(1-(Cyclohexylmethyl)piperazine)
- 827614-49-3(1-(3-cyclopentylpropyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)